1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H24ClNO3
• Molecular Weight: 433.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C26H24ClNO3/c1-16-12-17(2)24(18(3)13-16)23(29)14-26(31)21-6-4-5-7-22(21)28(25(26)30)15-19-8-10-20(27)11-9-19/h4-13,31H,14-15H2,1-3H3
• InChI Key: YQQKNADOCLBCGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)Cl)O)C

Description

1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one is a synthetic organic compound with a complex structure It belongs to the class of indole derivatives, which are known for their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with a ketone or aldehyde under acidic conditions.

Introduction of the 4-chlorobenzyl Group: The 4-chlorobenzyl group can be introduced via a nucleophilic substitution reaction using 4-chlorobenzyl chloride and a suitable base.

Hydroxylation: The hydroxyl group at the 3-position can be introduced through oxidation reactions using reagents like potassium permanganate or osmium tetroxide.

Addition of the 2-oxo-2-(2,4,6-trimethylphenyl)ethyl Group: This step involves the addition of the 2-oxo-2-(2,4,6-trimethylphenyl)ethyl group through a Friedel-Crafts acylation reaction using an appropriate acyl chloride and a Lewis acid catalyst.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or pyridinium chlorochromate.

Reduction: The carbonyl group can be reduced to a hydroxyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The 4-chlorobenzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Chromium trioxide, pyridinium chlorochromate, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: 4-chlorobenzyl chloride, suitable bases like sodium hydroxide or potassium carbonate.

Major Products Formed:

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of an alcohol derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one has several scientific research applications, including:

Medicinal Chemistry: It is studied for its potential as a lead compound in drug discovery, particularly for its anti-inflammatory, anticancer, and antimicrobial properties.

Biological Research: The compound is used in biological assays to investigate its effects on cellular pathways and molecular targets.

Pharmaceutical Research: It serves as a scaffold for the development of new pharmaceutical agents with improved efficacy and reduced side effects.

Industrial Applications: The compound is explored for its potential use in the synthesis of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Enzyme Inhibition: Inhibiting key enzymes involved in disease pathways, such as kinases or proteases.

Receptor Modulation: Binding to and modulating the activity of receptors, such as G-protein coupled receptors or nuclear receptors.

Signal Transduction: Interfering with cellular signaling pathways, leading to altered gene expression and cellular responses.

Comparison with Similar Compounds

• 1-(4-chlorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one
• 1-(4-methylbenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one
• 1-(4-fluorobenzyl)-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

Comparison:

• Structural Differences: The primary difference lies in the substituents on the benzyl group (e.g., chlorine, methyl, fluorine).
• Biological Activity: These structural variations can lead to differences in biological activity, potency, and selectivity.
• Chemical Properties: The presence of different substituents can affect the compound’s solubility, stability, and reactivity.

This compound stands out due to its unique combination of functional groups, which contribute to its distinct chemical and biological properties.